Cas no 2624138-62-9 (6-chloro-2H,3H,4H,5H-pyrido3,2-f1,4oxazepine)

• Product Name: 6-chloro-2H,3H,4H,5H-pyrido3,2-f1,4oxazepine
• CAS No: 2624138-62-9
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD33550788
• CID: 5664917
• PubChem ID: 155978079
• Update Time: 2025-05-24

6-chloro-2H,3H,4H,5H-pyrido3,2-f1,4oxazepine Chemical and Physical Properties

Names and Identifiers

• EN300-27706977
• 6-chloro-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepine
• 2624138-62-9
• 6-chloro-2H,3H,4H,5H-pyrido3,2-f1,4oxazepine

• MDL： MFCD33550788
• Inchi： 1S/C8H9ClN2O/c9-7-1-2-11-8-6(7)5-10-3-4-12-8/h1-2,10H,3-5H2
• InChI Key： VBKDVZRMELETNA-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=C1CNCCO2

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.2Ų

Additional information on 6-chloro-2H,3H,4H,5H-pyrido3,2-f1,4oxazepine

6-Chloro-2H,3H,4H,5H-Pyrido[3,2-f]1,4Oxazepine: A Comprehensive Overview

6-Chloro-2H,3H,4H,5H-pyrido[3,2-f]1,4oxazepine, also known by its CAS registry number 2624138-62-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon in their ring structures. The pyrido[3,2-f]1,4oxazepine framework is particularly notable for its unique structural features and potential applications in drug discovery.

The structure of 6-chloro-2H,3H,4H,5H-pyrido[3,2-f]1,4oxazepine consists of a fused bicyclic system comprising a pyridine ring and an oxazepine ring. The chloro substituent at the 6-position introduces additional electronic and steric effects that can influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of heterocyclic compounds.

One of the most promising aspects of this compound is its potential as a lead molecule in drug development. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors. For instance, a study published in Journal of Medicinal Chemistry demonstrated that 6-chloro-2H,3H,4H,5H-pyrido[3,2-f]1,4oxazepine exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. This finding underscores its potential as an anticancer agent.

In addition to its therapeutic applications, pyrido[3,2-f]1,4oxazepine derivatives have also been investigated for their roles in organic synthesis. The compound's versatility as a building block allows chemists to construct more complex molecules with diverse functionalities. For example, recent advancements in click chemistry have enabled the efficient synthesis of derivatives with enhanced bioavailability and stability.

The synthesis of 6-chloro-2H,3H,4H,5H-pyrido[3,2-f]1,4oxazepine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the cyclization of appropriately substituted precursors under thermal or catalytic conditions. Researchers have optimized these methods to achieve higher yields and better purity levels.

From an environmental perspective, pyrido[3,2-f]1 oxazepine derivatives have been studied for their biodegradability and ecological impact. Preliminary studies suggest that these compounds exhibit moderate biodegradation rates under aerobic conditions. However,further research is needed to fully understand their environmental fate and potential risks.

In conclusion,CAS No 2624138-62-9, or< strong >6-chloro- pyrido[3,f]- oxazepine strong >represents a compelling area of research with diverse applications across multiple disciplines. As our understanding of its properties continues to grow,new opportunities for innovation are likely to emerge,making it an essential compound for future scientific exploration. p > article > response >